Cas no 2168-99-2 ([(hexylsulfinyl)methyl]benzene)

• Product Name: [(hexylsulfinyl)methyl]benzene
• CAS No: 2168-99-2
• MF: C₁₃H₂₀OS
• MW: 224.362302780151
• CID: 1403752
• PubChem ID: 2249213
• Update Time: 2025-04-20

[(hexylsulfinyl)methyl]benzene Chemical and Physical Properties

Names and Identifiers

• [(hexylsulfinyl)methyl]benzene
• benzene, [(hexylsulfinyl)methyl]-
• Benzyl hexyl sulfoxide
• hexylsulfinylmethylbenzene
• hexylbenzyl sulfoxide
• 2168-99-2
• CHEMBL1360844
• DTXSID50367236
• SMR000054962
• AKOS005443448
• [(HEXANE-1-SULFINYL)METHYL]BENZENE
• STK366694
• HMS2344C22
• MLS000105033

• Inchi： 1S/C13H20OS/c1-2-3-4-8-11-15(14)12-13-9-6-5-7-10-13/h5-7,9-10H,2-4,8,11-12H2,1H3
• InChI Key： PHCIFWWBMFKHLL-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CCCCCC)=O

Computed Properties

• Exact Mass: 224.1236
• Monoisotopic Mass: 224.12348643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• PSA: 17.07